Cas no 1877418-96-6 (1-(Oxolan-2-yl)-2-(pyrrolidin-2-yl)ethan-1-one)
1-(Oxolan-2-yl)-2-(pyrrolidin-2-yl)ethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1877418-96-6
- EN300-1125936
- 1-(Oxolan-2-yl)-2-(pyrrolidin-2-yl)ethan-1-one
- Ethanone, 2-(2-pyrrolidinyl)-1-(tetrahydro-2-furanyl)-
-
- Inchi: 1S/C10H17NO2/c12-9(10-4-2-6-13-10)7-8-3-1-5-11-8/h8,10-11H,1-7H2
- InChI Key: ODQMNHPOHDKYEW-UHFFFAOYSA-N
- SMILES: O1CCCC1C(CC1CCCN1)=O
Computed Properties
- Exact Mass: 183.125928785g/mol
- Monoisotopic Mass: 183.125928785g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 38.3Ų
Experimental Properties
- Density: 1.066±0.06 g/cm3(Predicted)
- Boiling Point: 279.1±30.0 °C(Predicted)
- pka: 9.90±0.10(Predicted)
1-(Oxolan-2-yl)-2-(pyrrolidin-2-yl)ethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1125936-0.05g |
1-(oxolan-2-yl)-2-(pyrrolidin-2-yl)ethan-1-one |
1877418-96-6 | 95% | 0.05g |
$948.0 | 2023-10-26 | |
| Enamine | EN300-1125936-0.1g |
1-(oxolan-2-yl)-2-(pyrrolidin-2-yl)ethan-1-one |
1877418-96-6 | 95% | 0.1g |
$993.0 | 2023-10-26 | |
| Enamine | EN300-1125936-0.25g |
1-(oxolan-2-yl)-2-(pyrrolidin-2-yl)ethan-1-one |
1877418-96-6 | 95% | 0.25g |
$1038.0 | 2023-10-26 | |
| Enamine | EN300-1125936-0.5g |
1-(oxolan-2-yl)-2-(pyrrolidin-2-yl)ethan-1-one |
1877418-96-6 | 95% | 0.5g |
$1084.0 | 2023-10-26 | |
| Enamine | EN300-1125936-1.0g |
1-(oxolan-2-yl)-2-(pyrrolidin-2-yl)ethan-1-one |
1877418-96-6 | 1g |
$1286.0 | 2023-06-09 | ||
| Enamine | EN300-1125936-2.5g |
1-(oxolan-2-yl)-2-(pyrrolidin-2-yl)ethan-1-one |
1877418-96-6 | 95% | 2.5g |
$2211.0 | 2023-10-26 | |
| Enamine | EN300-1125936-5.0g |
1-(oxolan-2-yl)-2-(pyrrolidin-2-yl)ethan-1-one |
1877418-96-6 | 5g |
$3728.0 | 2023-06-09 | ||
| Enamine | EN300-1125936-10.0g |
1-(oxolan-2-yl)-2-(pyrrolidin-2-yl)ethan-1-one |
1877418-96-6 | 10g |
$5528.0 | 2023-06-09 | ||
| Enamine | EN300-1125936-1g |
1-(oxolan-2-yl)-2-(pyrrolidin-2-yl)ethan-1-one |
1877418-96-6 | 95% | 1g |
$1129.0 | 2023-10-26 | |
| Enamine | EN300-1125936-5g |
1-(oxolan-2-yl)-2-(pyrrolidin-2-yl)ethan-1-one |
1877418-96-6 | 95% | 5g |
$3273.0 | 2023-10-26 |
1-(Oxolan-2-yl)-2-(pyrrolidin-2-yl)ethan-1-one Related Literature
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
Additional information on 1-(Oxolan-2-yl)-2-(pyrrolidin-2-yl)ethan-1-one
1-(Oxolan-2-yl)-2-(pyrrolidin-2-yl)ethan-1-one: A Comprehensive Overview
1-(Oxolan-2-yl)-2-(pyrrolidin-2-yl)ethan-1-one (CAS No. 1877418-96-6) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structural features, has garnered attention due to its potential applications in drug design and material science. The molecule consists of a ketone group attached to a pyrrolidine ring and an oxolane (tetrahydrofuran) moiety, making it a versatile building block for further chemical modifications.
The oxolane ring in the structure contributes to the compound's stability and solubility, while the pyrrolidine group introduces rigidity and potential hydrogen bonding capabilities. Recent studies have explored the use of this compound as a precursor in the synthesis of bioactive molecules, particularly in the development of peptide mimetics and enzyme inhibitors. Its ability to form stable aminal bonds has been highlighted in several research articles, underscoring its utility in medicinal chemistry.
One of the most notable advancements involving 1-(Oxolan-2-yl)-2-(pyrrolidin-2-yl)ethan-1-one is its role in the construction of macrocyclic compounds. Researchers have successfully utilized this compound to synthesize cyclic structures with potential applications in drug delivery systems. The ease of functionalization and compatibility with various coupling reactions make it an ideal candidate for such purposes.
In terms of synthesis, the compound can be prepared via a variety of methods, including nucleophilic additions and ring-opening reactions. A recent study published in *Organic Letters* demonstrated a highly efficient route involving a tandem Michael addition and cyclization process. This method not only enhances the yield but also minimizes the use of hazardous reagents, aligning with green chemistry principles.
The pharmacological properties of 1-(Oxolan-2-yl)-2-(pyrrolidin-2-yl)ethan-1-one have also been investigated. Preclinical studies indicate that the compound exhibits moderate inhibitory activity against certain proteases, suggesting its potential as a lead molecule in anti-inflammatory drug development. Furthermore, its ability to modulate cellular signaling pathways has been explored in cancer research models.
From a structural perspective, the ethanone core of the molecule serves as a reactive site for various transformations. This has led to its use in cross-coupling reactions, such as Suzuki-Miyaura couplings, where it acts as an arylating agent. The resulting products have shown promise in materials science, particularly in the development of advanced polymers with tailored mechanical properties.
Another area where this compound has made significant strides is in its application as a chiral auxiliary. By incorporating chiral centers into its structure, researchers have successfully synthesized enantiomerically enriched compounds, which are crucial for asymmetric synthesis. This approach has been particularly beneficial in the pharmaceutical industry, where stereochemistry plays a pivotal role in drug efficacy.
Recent advancements in computational chemistry have also shed light on the electronic properties of 1-(Oxolan-2-yl)-2-(pyrrolidin-2-yl)ethan-1-one. Quantum mechanical calculations reveal that the molecule exhibits favorable electronic transitions, making it a candidate for optoelectronic applications. Preliminary experiments suggest that derivatives of this compound could be used in organic light-emitting diodes (OLEDs), though further research is required to validate these findings.
In conclusion, 1-(Oxolan-2-yl)-2-(pyrrolidin-2-yL)ethanone (CAS No. 1877418966) stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its structural versatility, combined with recent breakthroughs in synthetic methodologies and pharmacological studies, positions it as a valuable tool for future innovations in chemistry and medicine.
1877418-96-6 (1-(Oxolan-2-yl)-2-(pyrrolidin-2-yl)ethan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)